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Compound of Interest |

Compound Name: 3-(Pyridin-2-yloxy)phenol
CAS No.: 66982-42-1
Cat. No.: B2765781

Get Quote

The fusion of pyridine and phenol rings into a single molecular entity creates the
pyridinylphenol scaffold, a structure of significant interest in medicinal chemistry and materials
science.[1] The pyridine ring, a six-membered heteroaromatic system, often acts as a hydrogen
bond acceptor and can participate in 1t-stacking interactions, making it a crucial
pharmacophore in numerous approved drugs.[1][2] Its basic nitrogen atom allows for salt
formation, which can enhance solubility and bioavailability.[1] When combined with a phenol
group—a versatile hydrogen bond donor and a key interaction point for many biological targets
—the resulting scaffold possesses a unique electronic and structural profile.[1] 3-(Pyridin-2-
yl)phenol is a prime exemplar of this class, serving as a versatile building block for constructing
more complex molecules with tailored biological activities, from enzyme inhibitors to advanced
materials.[1] This guide provides a comprehensive overview of its chemical properties,
synthesis, characterization, and applications, grounded in established scientific principles.

Part 1: Molecular Architecture and Physicochemical
Profile

A thorough understanding of a compound's physical and chemical properties is the foundation
for its successful application in research and development.
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Core Structure and Conformational Dynamics

The core structure consists of a pyridine ring linked at its C2 position to the C3 position of a

phenol ring. Unlike its ortho isomer, 2-(pyridin-2-yl)phenol, the meta substitution of the hydroxyl
group in 3-(pyridin-2-yl)phenol structurally prevents direct intramolecular hydrogen bonding with
the pyridine nitrogen.[1] This geometric constraint leads to a distinct electronic environment and
greater conformational flexibility around the C-C single bond connecting the two aromatic rings.

Physicochemical Properties

The key physicochemical data for 3-(Pyridin-2-yl)phenol are summarized below. This data is
essential for designing experimental conditions, including solvent selection, reaction
temperature, and purification strategies.
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Property Value Source(s)
CAS Number 98061-22-4 [LI[31[41[5]
Molecular Formula C11HsNO [11[31[61[7]
Molecular Weight 171.19 g/mol [11031[7]
IUPAC Name 3-pyridin-2-ylphenol [31[7]
2-(3-hydroxyphenyl)pyridine, 3-
Synonyms ( y yphenypy [4]16]
(2-Pyridyl)phenol
UWDBMZOJTCSRGW-
InChlKey [11[3][4]
UHFFFAOYSA-N
Boiling Point 350°C (Predicted) [6]
Density 1.169 g/cm3 (Predicted) [6]
~9.95 (Phenolic OH, similar to
pKa [8]
phenol)
XLogP3 2.3 [7119]
Typically a solid crystalline
Appearance [1]
substance
Soluble in organic solvents like
alcohol and ether.[10] The
Solubility phenol group imparts some

water solubility, though less

than smaller alcohols.[11]

Spectroscopic Signature

The unique electronic environment of 3-(Pyridin-2-yl)phenol gives rise to a predictable

spectroscopic profile, which is critical for its identification and characterization.

e 1H NMR Spectroscopy: The proton NMR spectrum is expected to show complex multiplets in

the aromatic region (approx. 6.8-8.7 ppm) corresponding to the protons on both the pyridine
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and phenyl rings.[1] A characteristic broad singlet, typically observed downfield (often >9.0
ppm), corresponds to the phenolic hydroxyl (-OH) proton.[1]

e 13C NMR Spectroscopy: The carbon NMR would display eleven distinct signals, one for each
unique carbon atom in the biaryl system.[1]

e Infrared (IR) Spectroscopy: The IR spectrum is characterized by a prominent broad
absorption band in the region of 3200-3600 cm~1 for the O-H stretching of the phenolic
group.[1] Aromatic C-H and C=C/C=N stretching vibrations would also be present.

e Mass Spectrometry: High-resolution mass spectrometry (HRMS) would confirm the
molecular formula C11HoNO. The predicted monoisotopic mass is 171.06842 Da.[9]

Part 2: Synthesis and Characterization

The synthesis of 3-(Pyridin-2-yl)phenol is most commonly and efficiently achieved via
palladium-catalyzed cross-coupling reactions.

Primary Synthesis Route: Suzuki-Miyaura Cross-
Coupling

The Suzuki-Miyaura coupling is the most widely employed method for constructing the biaryl
linkage in this scaffold.[1] This reaction involves the palladium-catalyzed coupling of an
organoboron reagent (boronic acid) with an organic halide.

Causality Behind Experimental Choices:

» Reactants: 2-Bromopyridine is chosen as the halide partner due to its commercial availability
and appropriate reactivity. 3-Hydroxyphenylboronic acid provides the phenolic component
directly. Using a protected version, like 3-methoxyphenylboronic acid followed by
demethylation, is also a viable strategy to avoid potential side reactions with the acidic
phenol proton.[1]

o Catalyst System: A palladium catalyst, such as Pd(dppf)Clz or Pd(PPhs)a, is essential for the
catalytic cycle. A phosphine ligand stabilizes the palladium complex and facilitates the
reaction.
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Base: A base, typically an inorganic carbonate like K2COs or Na2COs, is required to activate

the boronic acid in the transmetalation step of the catalytic cycle.

e Solvents: A two-phase solvent system (e.g., DME/water or Toluene/water) is often used to
ensure all components, including the inorganic base, are sufficiently soluble.[1] Degassing
the solvents is critical to remove oxygen, which can oxidize and deactivate the palladium
catalyst.

Detailed Experimental Protocol: Suzuki-Miyaura
Synthesis

Step 1: Inert Atmosphere Setup

» Assemble a Schlenk flask or a three-neck round-bottom flask equipped with a condenser
and a magnetic stir bar.

o Evacuate and backfill the flask with an inert gas (Argon or Nitrogen) three times to ensure an

oxygen-free environment.
Step 2: Reagent Addition

» To the flask, add 2-bromopyridine (1.0 eq), 3-hydroxyphenylboronic acid (1.0-1.2 eq), a
palladium catalyst (e.g., Pd(dppf)Clz, 2-5 mol%), and a base (e.g., K2COs, 2-3 eq).

Step 3: Solvent Addition and Degassing
e Add degassed solvents, such as a 4:1 mixture of 1,2-dimethoxyethane (DME) and water.

» Bubble the inert gas through the stirred reaction mixture for 15-20 minutes to ensure
thorough degassing.

Step 4: Reaction Execution
» Heat the reaction mixture to 80-90°C with vigorous stirring.

e Monitor the reaction progress by Thin-Layer Chromatography (TLC) or Liquid

Chromatography-Mass Spectrometry (LC-MS) until the starting material (2-bromopyridine) is
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consumed (typically 12-24 hours).
Step 5: Workup and Isolation
o Cool the reaction mixture to room temperature and dilute with water.
o Extract the aqueous layer with an organic solvent such as ethyl acetate (3x).

o Combine the organic layers, wash with brine to remove residual water and inorganic salts,
and dry over anhydrous magnesium sulfate (MgSQa).

Step 6: Purification

« Filter off the drying agent and concentrate the solvent under reduced pressure using a rotary
evaporator.

» Purify the resulting crude residue by flash column chromatography on silica gel, typically
using a gradient of ethyl acetate in hexanes, to yield the pure 3-(Pyridin-2-yl)phenol.[1]

Synthesis Workflow Diagram
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Caption: Suzuki-Miyaura synthesis workflow for 3-(Pyridin-2-yl)phenol.
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Analytical Characterization Workflow

Post-synthesis, a rigorous analytical workflow is essential to validate the structure and purity of
the final compound.
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Caption: Post-synthesis analytical validation workflow.

Part 3: Applications in Drug Discovery and Materials
Science

The structural features of 3-(Pyridin-2-yl)phenol make it a valuable scaffold in several scientific
domains. Its ability to engage in multiple non-covalent interactions (hydrogen bonding, 1t-
stacking) allows it to bind effectively to biological targets like enzymes and receptors.[1]

Medicinal Chemistry Applications

» Anticancer Research: Derivatives of pyridinylphenol have demonstrated selective inhibition
of colorectal cancer (CRC) cell growth.[1] They can achieve this by suppressing Wnt
signaling transactivation and downregulating oncogenic Wnt target genes.[1] The pyridinone
core, a related structure, is also widely explored for its anticancer properties.[12][13]
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Antimicrobial Agents: The pyridine scaffold is a core component of many antibacterial and
antifungal agents.[1][2][14] Specifically, derivatives of 3-(pyridin-2-yl)-2-oxazolidinone have
shown strong antibacterial activity against Gram-positive bacteria, comparable to the
antibiotic linezolid.[1][15][16]

Enzyme Inhibition: The scaffold is a versatile starting point for designing potent and selective
kinase inhibitors, which are crucial in oncology and inflammatory disease research.[1] For
example, related 3-(indolin-5-yloxy)pyridin-2-amine derivatives have been developed as
potent inhibitors of receptor-interacting protein kinase 1 (RIPK1) for treating autoimmune
diseases.[17]

Materials Science Applications

Organic Light-Emitting Diodes (OLEDs): The meta-position of the hydroxyl group and the
nitrogen atom of the pyridine ring make 3-(Pyridin-2-yl)phenol an excellent ligand precursor
for cyclometalated Iridium(lll) and other metal complexes.[1] These organometallic
compounds are investigated for their phosphorescent properties and use in advanced
materials like OLEDs.[1]

Part 4: Safety and Handling

According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, 3-(Pyridin-2-yl)phenol presents several hazards.

H302: Harmful if swallowed.[7]

H315: Causes skin irritation.[7]

H319: Causes serious eye irritation.[7]

H335: May cause respiratory irritation.[7]

Standard laboratory personal protective equipment (PPE), including safety glasses, gloves,

and a lab coat, should be used when handling this compound. All manipulations should be

performed in a well-ventilated fume hood.

Conclusion
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3-(Pyridin-2-yl)phenol is a strategically important heterocyclic scaffold with a well-defined
physicochemical and spectroscopic profile. Its synthesis is reliably achieved through modern
cross-coupling methods, particularly the Suzuki-Miyaura reaction. The unique arrangement of
its hydrogen-bonding and rt-stacking functionalities has established it as a valuable building
block in drug discovery, with demonstrated potential in developing anticancer, antimicrobial,
and enzyme-inhibiting agents. Furthermore, its coordination properties make it a promising
candidate for applications in materials science. This guide provides a foundational
understanding for researchers and scientists looking to leverage the versatile properties of this
important chemical entity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. benchchem.com [benchchem.com]

2. researchgate.net [researchgate.net]

3. bocsci.com [bocsci.com]

4. 3-(Pyridin-2-yl)phenol | CymitQuimica [cymitquimica.com]

© 2026 BenchChem. All rights reserved. 11/13 Tech Support


https://www.rsc.org/suppdata/c9/dt/c9dt02693e/c9dt02693e1.pdf
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9329433/
https://www.frontiersin.org/articles/10.3389/fchem.2022.951151/full
https://synthesis.reaction.watch/search/98061-22-4
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8974514/
https://www.frontiersin.org/articles/10.3389/fchem.2023.1118683/full
https://en.wikipedia.org/wiki/Phenol#Acidity
https://www.youtube.com/watch?v=0k1-jY8TDBk
https://www.derpharmachemica.com/articles/review-on-pyridine-analogues-as-antimicrobial-antitb-and-antioxidant-activity.pdf
https://www.benchchem.com/product/b2765781?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/product/b1315620
https://www.researchgate.net/publication/361424750_Medicinal_Importance_and_Chemosensing_Applications_of_Pyridine_Derivatives_A_Review
https://www.bocsci.com/3-pyridin-2-yl-phenol-cas-98061-22-4-item-111900.html
https://cymitquimica.com/products/IN-DA0069XQ/98061-22-4/3-pyridin-2-ylphenol/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2765781?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

5. synchem.de [synchem.de]
6. echemi.com [echemi.com]

7. 3-(Pyridin-2-yl)phenol | C11HI9NO | CID 13417094 - PubChem
[pubchem.ncbi.nim.nih.gov]

8. Phenol - Wikipedia [en.wikipedia.org]
9. PubChemlLite - 3-(pyridin-2-yl)phenol (C11HONO) [pubchemlite.lcsb.uni.lu]

10. TABLE 3-2, Physical and Chemical Properties of Pyridine - Toxicological Profile for
Pyridine - NCBI Bookshelf [ncbi.nim.nih.gov]

11. m.youtube.com [m.youtube.com]
12. Recent Advances of Pyridinone in Medicinal Chemistry - PMC [pmc.ncbi.nim.nih.gov]

13. Frontiers | MgO NPs catalyzed the synthesis of novel pyridin-3-yl-pyrimidin-2-yl-
aminophenyl-amide derivatives and evaluation of pharmacokinetic profiles and biological
activity [frontiersin.org]

14. derpharmachemica.com [derpharmachemica.com]

15. Synthesis and Biological Evaluation of 3-(Pyridine-3-yl)-2-Oxazolidinone Derivatives as
Antibacterial Agents - PMC [pmc.ncbi.nim.nih.gov]

16. Frontiers | Synthesis and Biological Evaluation of 3-(Pyridine-3-yl)-2-Oxazolidinone
Derivatives as Antibacterial Agents [frontiersin.org]

17. Discovery and optimization of 3-(indolin-5-yloxy)pyridin-2-amine derivatives as potent
necroptosis inhibitors - PubMed [pubmed.ncbi.nim.nih.gov]

To cite this document: BenchChem. [Introduction: The Strategic Importance of the
Pyridinylphenol Scaffold]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2765781/docs#introduction-the-strategic-importance-
of-the-pyridinylphenol-scaffold]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

© 2026 BenchChem. All rights reserved. 12/13 Tech Support


https://www.synchem.de/product/3-pyridin-2-ylphenol/
https://www.echemi.com/products/pd2109047131-3-pyridin-2-ylphenol.html
https://pubchem.ncbi.nlm.nih.gov/compound/13417094
https://pubchem.ncbi.nlm.nih.gov/compound/13417094
https://en.wikipedia.org/wiki/Phenol
https://pubchemlite.lcsb.uni.lu/e/compound/13417094
https://www.ncbi.nlm.nih.gov/books/NBK595536/table/ch3.tab2/
https://www.ncbi.nlm.nih.gov/books/NBK595536/table/ch3.tab2/
https://m.youtube.com/watch?v=27Rp3BrHGVc
https://pmc.ncbi.nlm.nih.gov/articles/PMC8984125/
https://www.frontiersin.org/journals/materials/articles/10.3389/fmats.2023.1057677/full
https://www.frontiersin.org/journals/materials/articles/10.3389/fmats.2023.1057677/full
https://www.frontiersin.org/journals/materials/articles/10.3389/fmats.2023.1057677/full
https://www.derpharmachemica.com/pharma-chemica/review-on-pyridine-analogues-as-antimicrobial-antitb-and-antioxidant-activity-90071.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC9339906/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9339906/
https://www.frontiersin.org/journals/chemistry/articles/10.3389/fchem.2022.949813/full
https://www.frontiersin.org/journals/chemistry/articles/10.3389/fchem.2022.949813/full
https://pubmed.ncbi.nlm.nih.gov/38955770/
https://pubmed.ncbi.nlm.nih.gov/38955770/
https://www.benchchem.com/product/b2765781/docs#introduction-the-strategic-importance-of-the-pyridinylphenol-scaffold
https://www.benchchem.com/product/b2765781/docs#introduction-the-strategic-importance-of-the-pyridinylphenol-scaffold
https://www.benchchem.com/product/b2765781/docs#introduction-the-strategic-importance-of-the-pyridinylphenol-scaffold
https://www.benchchem.com/product/b2765781/docs#introduction-the-strategic-importance-of-the-pyridinylphenol-scaffold
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2765781?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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